2-(6-ethoxy-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[6-ethoxy-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C26H23FN2O5S/c1-3-34-20-10-13-23-22(14-20)26(31)24(35(32,33)21-11-4-17(2)5-12-21)15-29(23)16-25(30)28-19-8-6-18(27)7-9-19/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key: LZXLCHKSPCXHFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)C)CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C26H23FN2O5S
• Molecular Weight: 494.5 g/mol

Description

2-(6-ethoxy-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide, also known as EF24, is a synthetic compound that has gained significant attention in recent years due to its potential as a therapeutic agent. EF24 has been shown to possess anti-inflammatory, anti-cancer, and anti-tumor properties.

Scientific Research Applications

Structural Aspects and Properties

Research on amide-containing isoquinoline derivatives has highlighted their potential in forming gels and crystalline salts upon treatment with mineral acids, exhibiting unique structural aspects that could be leveraged in material science and drug delivery systems. For example, studies have shown that certain isoquinoline derivatives form gels or crystalline structures when treated with specific acids, indicating potential applications in designing materials with novel properties (Karmakar, Sarma, & Baruah, 2007).

Synthetic Routes and Biological Evaluation

The development of practical synthetic routes for related compounds has been documented, underscoring the importance of efficient synthesis in pharmaceutical research. For instance, a practical synthesis approach for N-(3-cyano-7-ethoxy-4-oxo-1,4-dihydroquinolin-6-yl)acetamide was described, highlighting the relevance of such methodologies in facilitating the development of compounds with potential therapeutic applications (Wenpeng et al., 2014).

Pharmacological Studies

Synthesis and pharmacological evaluations of phthalimidoxy substituted quinoline derivatives have revealed potential biological activities, hinting at the therapeutic possibilities of structurally related compounds. These studies indicate the significance of quinoline derivatives in developing new drugs with potential anti-inflammatory and analgesic properties (Bhambi et al., 2010).

Comparative Metabolism Studies

Investigations into the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes have provided insights into the metabolic pathways and toxicological profiles of related compounds. This research is crucial for understanding the safety and efficacy of new drugs derived from quinoline structures (Coleman et al., 2000).